Cas no 13406-99-0 (Oxiranecarboxylic acid, oxiranylmethyl ester)

• Product name: Oxiranecarboxylic acid, oxiranylmethyl ester
• CAS No: 13406-99-0
• MF: C₆H₈O₄
• MW: 144.12532
• CID: 1234835
• PubChem ID: 54359475

Oxiranecarboxylic acid, oxiranylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid, oxiranylmethyl ester
• oxiran-2-ylmethyl oxirane-2-carboxylate
• (Oxiran-2-yl)methyl oxirane-2-carboxylate
• 13406-99-0
• DTXSID40710813
• SCHEMBL4807514

• Inchi： InChI=1S/C6H8O4/c7-6(5-3-9-5)10-2-4-1-8-4/h4-5H,1-3H2
• InChI Key： ULMDIPASDLBXQF-UHFFFAOYSA-N
• SMILES： C1C(O1)COC(=O)C2CO2

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4Ų
• XLogP3: -0.5

Experimental Properties

• PSA: 51.36